Cas no 2206788-99-8 (CCR4 antagonist 2)

• Product Name: CCR4 antagonist 2
• CAS No: 2206788-99-8
• MF: C₂₆H₂₈Cl₂N₆O
• MW: 511.446123123169
• CID: 5083793
• Update Time: 2025-06-30

CCR4 antagonist 2 Chemical and Physical Properties

Names and Identifiers

• CCR4 antagonist 2
• 1H-Pyrazolo[3,4-b]pyrazine-3-carbonitrile, 1-[(1R)-1-(2,4-dichlorophenyl)ethyl]-6-[(4S,5R)-4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-5-methyl-1-cyclohexen-1-yl]-

• Inchi： 1S/C26H28Cl2N6O/c1-15-10-17(5-8-24(15)33-9-3-4-19(33)14-35)23-13-30-25-22(12-29)32-34(26(25)31-23)16(2)20-7-6-18(27)11-21(20)28/h5-7,11,13,15-16,19,24,35H,3-4,8-10,14H2,1-2H3/t15-,16-,19+,24+/m1/s1
• InChI Key： KQZLRWGGWXJPOS-NLFPWZOASA-N
• SMILES： C12N([C@@H](C3=CC=C(Cl)C=C3Cl)C)N=C(C#N)C1=NC=C(C1C[C@@H](C)[C@@H](N3CCC[C@H]3CO)CC=1)N=2

Additional information on CCR4 antagonist 2

CCR4 Antagonist 2 (CAS No. 2206788-99-8): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound CCR4 antagonist 2, identified by the chemical abstracts service number CAS No. 2206788-99-8, represents a significant advancement in the field of chemical biology and medicinal chemistry. This molecule has garnered considerable attention due to its unique mechanism of action and potential therapeutic applications, particularly in the modulation of chemokine receptor pathways. As research in immunology and oncology progresses, the role of chemokine receptors, especially the C-C motif chemokine receptor 4 (CCR4), has become increasingly prominent, making CCR4 antagonist 2 a subject of intense study.

CCR4 is a G-protein coupled receptor (GPCR) that plays a crucial role in immune cell trafficking and regulation. It is primarily expressed on various immune cells, including T lymphocytes, mast cells, and eosinophils, and is involved in the pathogenesis of several inflammatory and autoimmune diseases. The natural ligands of CCR4, such as CCL17 and CCL22, mediate the migration of T helper 2 (Th2) cells, which are associated with allergic responses and certain types of cancer. Therefore, inhibiting CCR4 activity has emerged as a promising strategy for treating these conditions.

CCR4 antagonist 2, with its specific chemical structure derived from extensive molecular modeling and pharmacophore optimization, has shown remarkable efficacy in preclinical studies. Its design incorporates key pharmacological features that enhance binding affinity to the CCR4 receptor while minimizing off-target effects. This specificity is critical for developing safe and effective therapeutic agents. The compound’s ability to selectively block the interaction between CCR4 and its ligands has been demonstrated in various in vitro assays, highlighting its potential as a lead compound for further development.

Recent advancements in the field have revealed new insights into the therapeutic potential of CCR4 antagonists. Studies have indicated that these compounds not only modulate immune responses but also exhibit anti-tumor properties. For instance, research has shown that CCR4 antagonist 2 can inhibit the proliferation of certain cancer cell lines by disrupting chemokine-driven signaling pathways. This finding aligns with the growing body of evidence suggesting that CCR4 blockade may be an effective strategy for treating cancers that rely on chemokine-mediated growth and metastasis.

The development of CCR4 antagonist 2 also reflects the broader trend in medicinal chemistry towards rational drug design. By leveraging computational methods such as molecular dynamics simulations and structure-based drug design, researchers have been able to fine-tune the compound’s properties to improve its pharmacokinetic profile. This approach has led to the identification of analogs with enhanced solubility, bioavailability, and metabolic stability, making them more suitable for clinical translation.

In clinical settings, CCR4 antagonist 2 is being evaluated for its potential in treating conditions characterized by excessive inflammation or aberrant immune cell trafficking. Preliminary results from phase I trials suggest that the compound is well-tolerated at therapeutic doses and demonstrates promising anti-inflammatory effects. These findings are particularly encouraging given the limitations of existing treatments for inflammatory diseases. The ability of CCR4 antagonist 2 to modulate immune responses without significant side effects makes it a compelling candidate for further clinical development.

The future direction of research on CCR4 antagonist 2 includes exploring its potential in combination therapies. By pairing it with other agents that target different disease pathways, researchers aim to achieve synergistic effects that could enhance treatment outcomes. Additionally, efforts are underway to develop novel derivatives of CCR4 antagonist 2 that exhibit improved selectivity and potency. These studies are expected to contribute valuable insights into the mechanisms underlying chemokine receptor function and provide new strategies for combating various diseases.

The significance of CCR4 antagonist 2 extends beyond its immediate therapeutic applications. It serves as a valuable tool for investigating the role of CCR4 in health and disease, offering researchers a means to dissect complex biological processes at a molecular level. As our understanding of chemokine signaling continues to evolve, compounds like CCR4 antagonist 2 will undoubtedly play a pivotal role in shaping future therapeutic approaches.